Cas no 710288-68-9 (methyl 4-({4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-ylsulfanyl}methyl)benzoate)

Methyl 4-({4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-ylsulfanyl}methyl)benzoate is a specialized pyrimidine derivative featuring a thiophene moiety and a trifluoromethyl group, which contribute to its unique electronic and steric properties. The compound's structure includes a benzoate ester, enhancing its potential as an intermediate in pharmaceutical and agrochemical synthesis. The thioether linkage and trifluoromethyl group improve metabolic stability and lipophilicity, making it valuable for applications in medicinal chemistry. Its well-defined molecular architecture allows for precise modifications, facilitating research in drug discovery and material science. This compound is particularly useful in the development of bioactive molecules due to its balanced reactivity and structural versatility.

methyl 4-({4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-ylsulfanyl}methyl)benzoate structure

710288-68-9 structure

Product Name:methyl 4-({4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-ylsulfanyl}methyl)benzoate

CAS No:710288-68-9

MF:C₁₈H₁₃F₃N₂O₂S₂

MW:410.433232069016

CID:6042051

PubChem ID:2141564

Update Time:2025-06-07

methyl 4-({4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-ylsulfanyl}methyl)benzoate Chemical and Physical Properties

Names and Identifiers

- methyl 4-({4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-ylsulfanyl}methyl)benzoate
- methyl 4-[[4-thiophen-2-yl-6-(trifluoromethyl)pyrimidin-2-yl]sulfanylmethyl]benzoate
- methyl 4-(((4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl)thio)methyl)benzoate
- 710288-68-9
- IDI1_025145
- NCGC00177837-01
- ChemDiv3_007235
- methyl 4-({[4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfanyl}methyl)benzoate
- methyl 4-{[4-(2-thienyl)-6-(trifluoromethyl)pyrimidin-2-ylthio]methyl}benzoate
- AKOS002212189
- BRD-K05266851-001-01-5
- HMS1493I19
- F1625-0068
- Inchi： 1S/C18H13F3N2O2S2/c1-25-16(24)12-6-4-11(5-7-12)10-27-17-22-13(14-3-2-8-26-14)9-15(23-17)18(19,20)21/h2-9H,10H2,1H3
- InChI Key： AYKICJIVUBNBRS-UHFFFAOYSA-N
- SMILES： C(OC)(=O)C1=CC=C(CSC2=NC(C(F)(F)F)=CC(C3SC=CC=3)=N2)C=C1

Computed Properties

Exact Mass: 410.03705449g/mol
Monoisotopic Mass: 410.03705449g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 27
Rotatable Bond Count: 6
Complexity: 502
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.7
Topological Polar Surface Area: 106Å²

methyl 4-({4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-ylsulfanyl}methyl)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1625-0068-2μmol	methyl 4-({[4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfanyl}methyl)benzoate	710288-68-9	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1625-0068-5μmol	methyl 4-({[4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfanyl}methyl)benzoate	710288-68-9	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1625-0068-10μmol	methyl 4-({[4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfanyl}methyl)benzoate	710288-68-9	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1625-0068-1mg	methyl 4-({[4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfanyl}methyl)benzoate	710288-68-9	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1625-0068-2mg	methyl 4-({[4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfanyl}methyl)benzoate	710288-68-9	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1625-0068-3mg	methyl 4-({[4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfanyl}methyl)benzoate	710288-68-9	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1625-0068-4mg	methyl 4-({[4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfanyl}methyl)benzoate	710288-68-9	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1625-0068-5mg	methyl 4-({[4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfanyl}methyl)benzoate	710288-68-9	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1625-0068-10mg	methyl 4-({[4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfanyl}methyl)benzoate	710288-68-9	90%+	10mg	$79.0	2023-05-17
Life Chemicals	F1625-0068-15mg	methyl 4-({[4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfanyl}methyl)benzoate	710288-68-9	90%+	15mg	$89.0	2023-05-17